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‘ Compound of Interest

Compound Name: 2-Bromo-3-methylbutanoyl chloride

Cat. No.: B2623398

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-3-methylbutanoyl chloride, a reactive acyl chloride that can serve as a valuat

Chemical Identity and Molecular Structure

2-Bromo-3-methylbutanoyl chloride is a derivative of butanoic acid, featuring a bromine atom at the alpha-position to the carbonyl group and an isc

Identifiers and Nomenclature

The compound is known by several names and is registered under different CAS numbers depending on its stereochemistry. The racemic mixture an

Identifier Type

CAS Number

IUPAC Name

Synonyms

PubChem CID

InChl Key

digraph "cas numbers" {

graph [fontname="Arial", rankdir="LR", splines=orthol];
node [fontname="Arial", shape=box, style=rounded];
edge [fontname="Arial"l;

racemate [label="2-Bromo-3-methylbutanoyl chloride\n(Racemate)\nCAS: 52574-82-0", fillcolor="#F1F3F4", style=
s_enantiomer [label="(S)-Enantiomer\nCAS: 27318-02-1", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"
r enantiomer [label="(R)-Enantiomer\nCAS: 27109-47-3", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"

racemate -> s enantiomer [label="comprises"];
racemate -> r _enantiomer [label="comprises"];

P

"text-align: center; font-style: italic;">Diagram of CAS Number Relationships

Physicochemical Properties
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The following table summarizes the key computed physicochemical properties of 2-Bromo-3-methylbutanoyl chlori

Property

Molecular Formula

Molecular Weight

Exact Mass

Monoisotopic Mass

XLogP3-AA (Predicted)

Topological Polar Surface Area

Rotatable Bond Count

Complexity

Synthesis of 2-Bromo-3-methylbutanoyl chloride

The synthesis of 2-Bromo-3-methylbutanoyl chloride is typically achieved in a two-step process starting from .

digraph "synthesis workflow" {
graph [fontname="Arial"];
node [fontname="Arial", shape=box, style=rounded];
edge [fontname="Arial"l;

start [label="3-Methylbutanoic Acid", shape=ellipse, fillcolor="#4285F4", style=filled, fontcolor="#FFFFFF"
stepl [label="a-Bromination", fillcolor="#FBBC05", style=filled, fontcolor="#202124"1;
intermediate [label="2-Bromo-3-methylbutanoic Acid", shape=ellipse, fillcolor="#4285F4", style=filled, font
step2 [label="Chlorination", fillcolor="#EA4335", style=filled, fontcolor="#FFFFFF"];
product [label="2-Bromo-3-methylbutanoyl chloride", shape=ellipse, fillcolor="#34A853", style=filled, fontc

start -> stepl;

stepl -> intermediate;
intermediate -> step2;
step2 -> product;

General Synthesis Workflow

Experimental Protocols

Step 1: Synthesis of 2-Bromo-3-methylbutanoic Acid
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A common method for the alpha-bromination of carboxylic acids is the Hell-Volhard-Zelinsky reaction. While a

Materials: 3-methylbutanoic acid, N-Bromosuccinimide (NBS), catalytic amount of red phosphorus or a phosphoi

Procedure:

To a flask equipped with a reflux condenser and a dropping funnel, add 3-methylbutanoic acid and a catalyt

Heat the mixture and add bromine (Br2) dropwise. The reaction is typically exothermic.

After the addition is complete, continue heating under reflux until the reaction is complete (indicated by

The reaction mixture is then worked up, which may involve distillation to purify the 2-bromo-3-methylbutar

Step 2: Synthesis of 2-Bromo-3-methylbutanoyl chloride
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The conversion of the carboxylic acid to the acyl chloride is a standard transformation.

[41]

Materials: 2-Bromo-3-methylbutanoic acid, thionyl chloride (SOC12) or oxalyl chloride ((COCl)2), and an inei

Procedure:

In a fume hood, combine 2-Bromo-3-methylbutanoic acid with an excess of thionyl chloride. A catalytic amor

The reaction mixture is typically stirred at room temperature or gently heated until the evolution of sulf

The excess thionyl chloride is removed by distillation, often under reduced pressure, to yield the crude 2

Further purification can be achieved by vacuum distillation.

Reactivity and Applications
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As an acyl chloride, 2-Bromo-3-methylbutanoyl chloride is a highly reactive electrophile. The carbonyl carbon

These reactivity patterns make 2-Bromo-3-methylbutanoyl chloride a useful intermediate in the synthesis of a -

Safety and Handling

2-Bromo-3-methylbutanoyl chloride is expected to be a corrosive and lachrymatory compound due to its acyl chl

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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